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For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Methylanisole, also known as p-methylanisole or 4-methoxytoluene, is an organic

compound with the chemical formula C₈H₁₀O. It is a colorless liquid with a pungent, ylang-

ylang-like odor.[1][2] This aromatic ether finds applications in perfumery and as a flavoring

agent.[1][3] A thorough understanding of its thermodynamic properties is crucial for its

application in various industrial processes, including synthesis, purification, and formulation, as

well as for safety assessments. This guide provides a comprehensive overview of the key

thermodynamic properties of 4-methylanisole, details the experimental methodologies used

for their determination, and presents the data in a clear, accessible format.

Core Thermodynamic Properties
The essential thermodynamic properties of 4-methylanisole are summarized in the tables

below. These properties govern its behavior under different temperature and pressure

conditions.
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Property Value Source(s)

Molecular Formula C₈H₁₀O [2][4]

Molar Mass 122.16 g/mol [2][4]

Density 0.969 g/mL at 25 °C [5][6]

Normal Boiling Point 174 - 175.5 °C [4][5][6][7]

Melting Point -32 °C [4][6][7]

Refractive Index (n20/D) 1.511 [4]

Enthalpy and Entropy Data
Property Value Source(s)

Heat of Vaporization 39.4 kJ/mol [8]

Standard Enthalpy of

Formation (Gas)
-83.7 ± 1.7 kJ/mol [9]

Vapor Pressure Data
Temperature (°C) Vapor Pressure (mmHg) Source(s)

25 1.7 [8]

25 1.14 [7]

25 2.029 (estimated) [10]

50 5.25 [1][2][4][6]

Experimental Protocols
The determination of thermodynamic properties relies on precise and accurate experimental

techniques. The following sections describe the general methodologies employed for

measuring the key thermodynamic parameters of organic compounds like 4-methylanisole.

Vapor Pressure Measurement
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The vapor pressure of a liquid is a fundamental property that describes its volatility. Several

methods are used to measure vapor pressure, each suitable for different pressure ranges.

Experimental Workflow for Vapor Pressure Determination

Static Method Dynamic (Boiling Point) Method Gas Saturation Method

Sample placed in a thermostatted vessel

System evacuated to remove air

Equilibrium established between liquid and vapor

Pressure measured with a manometer

Liquid heated in an ebulliometer

System pressure controlled

Boiling temperature measured at a given pressure

Inert gas passed through the liquid at a known rate

Vapor-saturated gas is collected

Amount of vaporized substance is determined

Vapor pressure calculated using Dalton's law

Click to download full resolution via product page

Caption: General workflows for vapor pressure measurement.

Static Method: A sample of the substance is placed in a container connected to a pressure-

measuring device. The container is thermostatted to a specific temperature, and the system

is evacuated. The pressure of the vapor in equilibrium with the liquid is then directly

measured.

Dynamic (Boiling Point) Method: This method involves determining the boiling temperature of

the liquid at a controlled pressure. The liquid is heated in an apparatus called an

ebulliometer, and the temperature at which it boils is recorded for a given external pressure.
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Gas Saturation Method: A stream of an inert gas is passed through the liquid at a known flow

rate. The gas becomes saturated with the vapor of the substance. By measuring the amount

of substance carried by the gas, the partial pressure, and thus the vapor pressure, can be

calculated.

Enthalpy of Vaporization (ΔHvap) Determination
The enthalpy of vaporization is the energy required to transform a given quantity of a

substance from a liquid into a gas at a given pressure.

Experimental Workflow for Calorimetric Determination of ΔHvap

A known mass of the liquid is placed in a calorimeter

The liquid is vaporized at a constant temperature

The heat absorbed during vaporization is measured

ΔHvap is calculated from the heat input and the amount of substance vaporized

Click to download full resolution via product page

Caption: Calorimetric measurement of enthalpy of vaporization.

Calorimetry: This is a direct method where a known amount of the substance is vaporized

within a calorimeter at a constant temperature. The heat absorbed during the phase change

is measured, allowing for the direct calculation of the enthalpy of vaporization.

Clausius-Clapeyron Equation: The enthalpy of vaporization can also be determined indirectly

from the relationship between vapor pressure and temperature. By plotting the natural
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logarithm of vapor pressure against the inverse of temperature, the enthalpy of vaporization

can be calculated from the slope of the line.

Heat Capacity (Cp) Measurement
The heat capacity of a substance is the amount of heat required to raise its temperature by a

certain amount. For liquids, the specific heat capacity at constant pressure (Cp) is typically

measured.

Experimental Workflow for Differential Scanning Calorimetry (DSC)

A sample and a reference material are heated at a constant rate

The difference in heat flow required to maintain both at the same temperature is measured

The heat capacity of the sample is determined relative to the known heat capacity of the reference

Click to download full resolution via product page

Caption: Measurement of heat capacity using DSC.

Differential Scanning Calorimetry (DSC): DSC is a widely used technique to measure the

heat capacity of liquids. A sample and a reference material with a known heat capacity are

heated at a controlled rate. The difference in the heat flow required to increase the

temperature of the sample and the reference is measured, from which the heat capacity of

the sample can be calculated.

Adiabatic Calorimetry: In this method, a known quantity of heat is supplied to the sample in a

thermally isolated container (calorimeter). The resulting temperature change is measured,

and the heat capacity is calculated from the heat input and the temperature rise.

Standard Enthalpy of Formation (ΔfH°) Determination
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The standard enthalpy of formation is the change in enthalpy when one mole of a substance is

formed from its constituent elements in their standard states.

Experimental Workflow for Combustion Calorimetry

A known mass of the substance is completely combusted in a bomb calorimeter

The heat released during combustion is measured

The standard enthalpy of combustion is calculated

The standard enthalpy of formation is determined using Hess's Law

Click to download full resolution via product page

Caption: Determination of enthalpy of formation via combustion calorimetry.

Combustion Calorimetry: The standard enthalpy of formation of organic compounds like 4-
methylanisole is typically determined indirectly through combustion calorimetry. A known

mass of the compound is burned in a bomb calorimeter in the presence of excess oxygen.

The heat released during the combustion is measured. Using Hess's law and the known

standard enthalpies of formation of the combustion products (CO₂ and H₂O), the standard

enthalpy of formation of the compound can be calculated.

Conclusion
This technical guide has provided a detailed overview of the key thermodynamic properties of

4-methylanisole, along with the experimental methodologies used for their determination. The

tabulated data offers a valuable resource for researchers, scientists, and drug development

professionals. A thorough understanding of these properties is essential for the effective and
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safe use of 4-methylanisole in various scientific and industrial applications. Further research

to obtain more extensive temperature-dependent data for vapor pressure and heat capacity

would be beneficial for more precise process modeling and design.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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